Cas no 1788541-50-3 (N-{4-[3-(4-chlorobenzenesulfonyl)pyrrolidine-1-carbonyl]phenyl}acetamide)

• Product Name: N-{4-[3-(4-chlorobenzenesulfonyl)pyrrolidine-1-carbonyl]phenyl}acetamide
• CAS No: 1788541-50-3
• MF: C₁₉H₁₉ClN₂O₄S
• MW: 406.883162736893
• CID: 5366744
• Update Time: 2025-06-13

N-{4-[3-(4-chlorobenzenesulfonyl)pyrrolidine-1-carbonyl]phenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[3-(4-chlorophenyl)sulfonylpyrrolidine-1-carbonyl]phenyl]acetamide
• N-{4-[3-(4-chlorobenzenesulfonyl)pyrrolidine-1-carbonyl]phenyl}acetamide

• Inchi： 1S/C19H19ClN2O4S/c1-13(23)21-16-6-2-14(3-7-16)19(24)22-11-10-18(12-22)27(25,26)17-8-4-15(20)5-9-17/h2-9,18H,10-12H2,1H3,(H,21,23)
• InChI Key： FNMKILQGTORJGC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(N2CCC(S(C3=CC=C(Cl)C=C3)(=O)=O)C2)=O)C=C1)(=O)C

Additional information on N-{4-[3-(4-chlorobenzenesulfonyl)pyrrolidine-1-carbonyl]phenyl}acetamide

Professional Introduction to N-{4-[3-(4-chlorobenzenesulfonyl)pyrrolidine-1-carbonyl]phenyl}acetamide and CAS No. 1788541-50-3

N-{4-[3-(4-chlorobenzenesulfonyl)pyrrolidine-1-carbonyl]phenyl}acetamide, a compound with the CAS number 1788541-50-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including a pyrrolidine moiety and a 4-chlorobenzenesulfonyl group, which contribute to its distinct chemical properties and biological activity.

The synthesis of N-{4-[3-(4-chlorobenzenesulfonyl)pyrrolidine-1-carbonyl]phenyl}acetamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the pyrrolidine-1-carbonyl group into the molecular framework is particularly critical, as it serves as a key pharmacophore that interacts with biological targets. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, making it more accessible for further research and development.

In the realm of medicinal chemistry, N-{4-[3-(4-chlorobenzenesulfonyl)pyrrolidine-1-carbonyl]phenyl}acetamide has shown promise in several preclinical studies. Its unique chemical profile suggests potential applications in the treatment of various diseases, including cancer and inflammatory disorders. The 4-chlorobenzenesulfonyl group, in particular, has been identified as a critical component that enhances the compound's binding affinity to specific biological targets. This has led to increased interest in exploring its pharmacological effects and therapeutic potential.

Recent research has highlighted the importance of structure-activity relationships (SARs) in the development of novel pharmaceutical agents. N-{4-[3-(4-chlorobenzenesulfonyl)pyrrolidine-1-carbonyl]phenyl}acetamide exemplifies how modifications at specific positions within the molecule can significantly influence its biological activity. Studies have demonstrated that subtle changes in the substitution pattern of the aromatic ring can alter the compound's potency and selectivity. This underscores the need for detailed structural analysis and optimization to maximize therapeutic efficacy.

The compound's potential is further supported by its favorable pharmacokinetic properties. Preliminary studies indicate that N-{4-[3-(4-chlorobenzenesulfonyl)pyrrolidine-1-carbonyl]phenyl}acetamide exhibits good solubility and stability under physiological conditions, which are essential characteristics for any drug candidate. Additionally, its metabolic profile suggests that it can be efficiently processed by the body without significant accumulation or toxicity. These findings are crucial for advancing the compound towards clinical trials and eventual therapeutic use.

In conclusion, N-{4-[3-(4-chlorobenzenesulfonyl)pyrrolidine-1-carbonyl]phenyl}acetamide (CAS No. 1788541-50-3) is a promising pharmaceutical agent with a well-defined molecular structure and favorable biological activity. The integration of advanced synthetic techniques and detailed structural analysis has positioned this compound as a valuable candidate for further research and development. As our understanding of drug design continues to evolve, compounds like N-{4-[3-(4-chlorobenzenesulfonyl)pyrrolidine-1-carbonyl]phenyl}acetamide will play a crucial role in addressing unmet medical needs and improving patient outcomes.